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CAS No.: 126602-47-9
Cat. No.: B1177401
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For Researchers, Scientists, and Drug Development Professionals

Introduction

LEWATIT™ TP-208 is a weakly acidic, macroporous cation exchange resin with chelating
iminodiacetic acid groups.[1] This structure makes it particularly effective for the selective
removal of heavy metal cations from various aqueous solutions, including process streams,
wastewater, and brine solutions.[1][2] Its high affinity for heavy metals like copper, lead, and
nickel, coupled with good mechanical and osmotic stability, makes it a valuable tool in
purification processes within industrial and pharmaceutical settings.[1][3]

These application notes provide detailed laboratory methods to evaluate the performance of
LEWATIT™ TP-208, enabling researchers to assess its suitability for specific applications and
optimize its use. The protocols cover the determination of fundamental resin properties and
dynamic performance characteristics.

Key Performance Characteristics

The performance of LEWATIT™ TP-208 can be characterized by several key parameters:
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e lon Exchange Capacity: The total number of exchangeable sites within the resin, indicating
its maximum loading potential.

e Moisture Content: The amount of water retained within the resin beads, which can influence
its capacity and dimensional stability.

 Particle Size Distribution: The range and uniformity of bead sizes, affecting hydraulic
performance and reaction kinetics.

» Dynamic Capacity and Breakthrough Profile: The practical performance of the resin in a
column setting, indicating its ability to remove target ions under specific flow conditions.

» Elution Efficiency: The effectiveness of a regenerating solution in removing the bound ions
from the resin, allowing for its reuse.

Data Presentation
Table 1: Metal Cation Selectivity Order

LEWATIT™ TP-208 exhibits a high selectivity for various divalent and trivalent metal cations.
The typical selectivity order is as follows:
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Cation

Copper (Cuz+)

Vanadium (VO?2*)

Uranium (UO22%)

Lead (Pb?*)

Nickel (Niz*)

Zinc (Zn2+)

Cadmium (Cd?*)

Cobalt (Co2+)

Iron (Fez*/Fe3t)

Beryllium (Be2*)

Manganese (Mn2+)

Calcium (Caz*)

Magnesium (Mg2*)

Strontium (Sr2+)

Barium (Ba2*)

Sodium (Na*)

Source: LANXESS Product Information[1][2]

Table 2: Dynamic Capacity of LEWATIT™ TP-208 for
Selected Metals

The following table summarizes experimentally determined dynamic capacities for LEWATIT™
TP-208 under specific conditions.
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Dynamic
Influent ]
Metal lon . pH Capacity (g/L Reference
Concentration .
of resin)
Copper (Cuz+) 512 mg/L 2.5 30.6+£1.3 [3]
Nickel (Niz*) 15.2 g/L 25 9.1+0.17 [3]
Cobalt (Co?+) 2 g/L 2.5 1.3+0.08 [3]

Note: Dynamic capacity is highly dependent on experimental conditions such as flow rate,
temperature, and the presence of competing ions.

Experimental Protocols
Pre-treatment of the Resin

Objective: To ensure the resin is in a consistent and known ionic form (typically sodium form)
before testing.

Materials:

LEWATIT™ TP-208 resin

1 M Hydrochloric Acid (HCI)

1 M Sodium Hydroxide (NaOH)

Deionized (DI) water

Glass column with a stopcock

Beakers

Protocol:
e Measure a desired volume of LEWATIT™ TP-208 resin in a graduated cylinder.

o Transfer the resin to the glass column.
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e Wash the resin with 3-5 bed volumes (BV) of DI water to remove any impurities.

e Pass 2 BV of 1 M HCI through the resin bed at a flow rate of approximately 2 BV/h to convert
the resin to the hydrogen (H*) form.

» Rinse the resin with DI water until the effluent is neutral (pH ~7).

e Pass 2 BV of 1 M NaOH through the resin bed at a flow rate of approximately 2 BV/h to
convert the resin to the sodium (Na*) form.

 Finally, rinse the resin with DI water until the effluent is neutral. The resin is now ready for
use.

(LEWATIT'M TP-208 RestWash with DI Water (3-5 BVD—»(Pass 1MHCI (2 BVD—»Ginse to Neutral pl—D%(Pass 1M NaOH (2 BVD%Q?inse to Neutral pl—D Conditioned Resin (Na* form)

Click to download full resolution via product page

Caption: Workflow for the pre-treatment of LEWATIT™ TP-208 resin.

Determination of Moisture Content

Objective: To determine the percentage of water held within the resin matrix.

Materials:

Pre-treated LEWATIT™ TP-208 resin (Na* form)

Weighing bottle with a stopper

Drying oven set to 105 °C

Analytical balance

Desiccator

Protocol:
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» Accurately weigh a clean, dry weighing bottle with its stopper (W1).

e Add approximately 5 g of the pre-treated, drained resin to the weighing bottle and record the
total weight (W2).

» Place the weighing bottle (with the stopper removed and placed alongside) in the drying
oven at 105 °C for at least 8 hours, or until a constant weight is achieved.

 After drying, place the weighing bottle with the stopper in a desiccator to cool to room
temperature.

e Weigh the cooled weighing bottle with the dried resin and stopper (Ws).

o Calculate the moisture content as follows: Moisture Content (%) = [(Wz2 - W3) / (W2 - W1)] X
100

Column Method for Dynamic Capacity and Breakthrough
Profile

Objective: To determine the operational capacity of the resin for a specific metal ion under
dynamic flow conditions.

Materials:

e Pre-treated LEWATIT™ TP-208 resin (Na* form)

¢ Glass column of known dimensions (e.g., 1.5 cm diameter, 30 cm length)
e Peristaltic pump

» Feed solution containing a known concentration of the target metal ion (e.g., 100 ppm Cu?*)
adjusted to the desired pH.

¢ Fraction collector or beakers for effluent collection

e Analytical instrument for metal ion concentration measurement (e.g., Atomic Absorption
Spectrometer - AAS, or Inductively Coupled Plasma - ICP).
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Protocol:

Pack the glass column with a known volume of the pre-treated resin to a specific bed height.

Pump the feed solution through the resin bed at a constant, predetermined flow rate (e.g., 5
BV/h).

Collect effluent samples at regular intervals (e.g., every 15 minutes).
Measure the concentration of the target metal ion in each effluent sample (Ce).

Continue the experiment until the effluent concentration reaches a predetermined
breakthrough point (e.g., Ce / Co = 0.05, where Co is the influent concentration) or until the
bed is fully saturated (Ce / Co = 1).

Plot the ratio of effluent to influent concentration (Ce / Co) against the volume of treated
solution or time to obtain the breakthrough curve.

Calculate the dynamic capacity (ge) up to the breakthrough point using the following formula:
ge (g/L) =[Co (g/L) x V (L)] / V_resin (L) where V is the total volume of solution treated until
breakthrough and V_resin is the volume of the resin bed.
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Caption: Workflow for determining the dynamic capacity of LEWATIT™ TP-208.

Elution Efficiency

Objective: To evaluate the effectiveness of a regenerant solution in removing the captured
metal ions from the resin.
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Materials:

Metal-loaded LEWATIT™ TP-208 resin from the dynamic capacity experiment.

Eluent solution (e.g., 1 M Sulfuric Acid, H2S0a4)[3].

Peristaltic pump

Fraction collector or beakers

Analytical instrument for metal ion concentration measurement.

Protocol:

 After the loading phase, wash the resin bed with 2-3 BV of DI water to remove any remaining
feed solution.

o Pump the eluent solution through the column at a lower flow rate than the loading phase
(e.g., 2 BV/h) to ensure sufficient contact time.

o Collect the eluate in fractions (e.g., every 0.5 BV).

e Measure the concentration of the metal ion in each eluate fraction.

« Continue elution until the metal concentration in the eluate drops to a negligible level.

o Calculate the total amount of metal eluted from the resin.

o Calculate the elution efficiency as follows: Elution Efficiency (%) = (Total mass of metal
eluted / Total mass of metal loaded) x 100
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Caption: Workflow for determining the elution efficiency of LEWATIT™ TP-208.

Concluding Remarks

The protocols outlined in these application notes provide a comprehensive framework for the
laboratory evaluation of LEWATIT™ TP-208 performance. By systematically determining its
fundamental properties and dynamic characteristics, researchers can effectively assess its
suitability for specific purification challenges in drug development and other scientific
applications. It is important to note that the provided experimental parameters may require
optimization based on the specific composition of the process stream and the desired purity of
the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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